Cas no 16755-04-7 (Adenine,N,N-dimethyl-9-b-D-ribopyranosyl-(8CI))

• Product Name: Adenine,N,N-dimethyl-9-b-D-ribopyranosyl-(8CI)
• CAS No: 16755-04-7
• MF: C₁₂H₁₇N₅O₄
• MW: 295.294481992722
• CID: 236385
• PubChem ID: 268853
• Update Time: 2025-04-19

Adenine,N,N-dimethyl-9-b-D-ribopyranosyl-(8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,N,N-dimethyl-9-b-D-ribopyranosyl-(8CI)
• [(8S,9S,10R,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• n,n-dimethyl-9-pentopyranosyl-9h-purin-6-amine
• 16755-04-7
• NSC-109308
• NSC109308
• DTXSID90937351

• Inchi： 1S/C12H17N5O4/c1-16(2)10-7-11(14-4-13-10)17(5-15-7)12-9(20)8(19)6(18)3-21-12/h4-6,8-9,12,18-20H,3H2,1-2H3
• InChI Key： PXEYMGXNOGDFOH-UHFFFAOYSA-N
• SMILES： O1CC(C(C(C1N1C=NC2C(=NC=NC1=2)N(C)C)O)O)O

Computed Properties

• Exact Mass: 295.12821
• Monoisotopic Mass: 295.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 117A^2

Experimental Properties

• Density: 1.71
• Boiling Point: 578.9°C at 760 mmHg
• Flash Point: 303.9°C
• Refractive Index: 1.757
• PSA: 116.76
• LogP: -1.49620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds